tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(3-amino-1-bicyclo[1.1.1]pentanyl)azetidine-1-carboxylate
• InChI: InChI=1S/C13H22N2O2/c1-11(2,3)17-10(16)15-4-9(5-15)12-6-13(14,7-12)8-12/h9H,4-8,14H2,1-3H3
• InChI Key: HDKHLXSGQYBNOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)C23CC(C2)(C3)N
• Molecular Formula: C13H22N2O2
• Molecular Weight: 238.33 g/mol

Description

Tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate, also known as TB-ABCPC, is a novel, highly active small molecule that has been studied for its potential applications in medicinal and synthetic chemistry. TB-ABCPC is a bicyclic compound with a tert-butyl group attached to the nitrogen atom of the azetidine ring. The compound has been found to possess a wide range of biological activities, such as anti-inflammatory, anti-cancer, and anti-bacterial effects. In addition, TB-ABCPC has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, diabetes, and neurological disorders.

Scientific Research Applications

Tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been studied extensively for its potential applications in medicinal and synthetic chemistry. In particular, tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been shown to possess a wide range of biological activities, such as anti-inflammatory, anti-cancer, and anti-bacterial effects. In addition, tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been found to have potential therapeutic applications in the treatment of various diseases, including cancer, diabetes, and neurological disorders.

Mechanism of Action

The mechanism of action of tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate is not yet fully understood. However, it is believed that the compound acts by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been shown to interact with various cellular targets, including nuclear receptors, protein kinases, and transcription factors.
Biochemical and Physiological Effects
tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial effects. In addition, the compound has been found to possess a variety of biochemical and physiological effects, such as the inhibition of cell proliferation, the induction of apoptosis, and the modulation of gene expression.

Advantages and Limitations for Lab Experiments

Tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has several advantages for laboratory experiments. First, the compound is relatively stable, allowing for the synthesis and storage of the compound for extended periods of time. Second, the compound is relatively easy to synthesize, making it a convenient and cost-effective option for laboratory experiments. Finally, the compound has a wide range of biological activities, making it an attractive option for studying the effects of small molecules on various cellular processes.
However, there are some limitations of tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate for laboratory experiments. First, the compound is relatively expensive and difficult to obtain in large quantities. Second, the compound is not water-soluble, making it difficult to dissolve in aqueous solutions. Finally, the compound has a relatively short half-life, making it difficult to study its long-term effects.

Future Directions

Given its wide range of biological activities and potential therapeutic applications, tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has a number of potential future directions. First, further research could be conducted to explore the compound’s potential as a drug candidate for the treatment of various diseases, including cancer, diabetes, and neurological disorders. Second, further research could be conducted to explore the compound’s potential as a tool for studying the effects of small molecules on various cellular processes. Finally, further research could be conducted to explore the compound’s potential as a tool for drug discovery and development.

Synthesis Methods

Tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate can be synthesized via a variety of methods, including condensation reactions, cyclization reactions, and nucleophilic substitution reactions. The most common method of synthesis involves the reaction of tert-butyl 3-aminoazetidine-1-carboxylate with a dialkyl amine in the presence of a base. This reaction results in the formation of the bicyclic azetidine ring, which is then converted to tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate through the addition of a tert-butyl group.